N-(5-Amino-2-fluorophenyl)-2-chlorobenzamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-chlorobenzamide
• InChI: InChI=1S/C13H10ClFN2O/c14-10-4-2-1-3-9(10)13(18)17-12-7-8(16)5-6-11(12)15/h1-7H,16H2,(H,17,18)
• InChI Key: LRLATAARIDVUJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=CC(=C2)N)F)Cl
• Molecular Formula: C13H10ClFN2O
• Molecular Weight: 264.68 g/mol
• CAS No.: 926210-91-5

Description

N-(5-Amino-2-fluorophenyl)-2-chlorobenzamide is a useful research compound. Its molecular formula is C13H10ClFN2O and its molecular weight is 264.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Gastrokinetic Activity

A study by Kato et al. (1992) on a series of 2-substituted 4-amino-N-[(4-benzyl-2-morpholinyl)methyl]-5-chlorobenzamides, including 4-fluorobenzyl analogues, demonstrated significant gastrokinetic activity. These compounds were found to be superior to cisapride and equipotent to the 2-ethoxy analogue in promoting gastric emptying activity in rats, without dopamine D2 receptor antagonistic activity (Kato, Morie, Yoshida, & Matsumoto, 1992).

Antibacterial and Anticancer Activities

A series of halogen-containing 1,2,4-triazolo-1,3,4-thiadiazines synthesized by Holla et al. (2001) demonstrated potential antibacterial and anticancer activities. Among these compounds, one in particular showed high antibacterial activity against S. aureus and exhibited promising results in preliminary anticancer screening studies (Holla, Sarojini, Rao, Akberali, Kumari, & Shetty, 2001).

Analgesic and Hyperglycemic Activity

Research by Yeung et al. (1982) on N-[(phenylcarbonyl)amino]-1,2,3,6-tetrahydropyridines showed potent analgesic activity. Specifically, N-[[(2-Fluorophenyl)-carbonyl]amino]-1,2,3,6-tetrahydropyridine was one of the most active agents in elevating blood glucose levels, indicating its potential use in hyperglycemic treatments (Yeung, Corleto, & Knaus, 1982).

Serotonin Receptor Agonists

Vacher et al. (1999) synthesized derivatives of 2-pyridinemethylamine as selective and potent agonists at 5-HT1A receptors, demonstrating significant in vivo agonist activity and potential antidepressant effects. These compounds, including those with fluorine substitutions, bound with high affinity to 5-HT1A receptors, underscoring their role in central analgesia and depression treatments (Vacher, Bonnaud, Funes, Jubault, Koek, Assié, Cosi, & Kleven, 1999).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s being studied as a potential drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials.